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Compound of Interest

Compound Name: DPyPE

Cat. No.: B15575884 Get Quote

For researchers, scientists, and drug development professionals working with 1,2-diphytanoyl-

sn-glycero-3-phosphoethanolamine (DPyPE), understanding the appropriate safety and

handling procedures is paramount. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to ensure the safe handling of

DPyPE in the laboratory.

Chemical Identifier:

CAS Number: 201036-16-0

Synonyms: 4ME 16:0 PE, 1,2-di-(3,7,11,15-tetramethylhexadecanoyl)-sn-glycero-3-

phosphoethanolamine

Hazard Assessment: According to the Safety Data Sheet (SDS) from Avanti Polar Lipids,

DPyPE in its pure, powdered form is not classified as a hazardous substance or mixture.

However, it is often supplied as a solution in chloroform. In this case, the hazards of the

solution are primarily associated with the solvent. Chloroform is harmful if swallowed, causes

skin and serious eye irritation, is toxic if inhaled, may cause drowsiness or dizziness, is

suspected of causing cancer, is suspected of damaging the unborn child, and causes damage

to organs through prolonged or repeated exposure.[1] Therefore, the personal protective

equipment (PPE) and handling procedures must be adjusted accordingly.

To the best of current knowledge, the chemical, physical, and toxicological properties of DPyPE
itself have not been thoroughly investigated.[2] Therefore, it is prudent to handle it with care,
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even in its pure form.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

DPyPE in its powdered form and as a solution in chloroform.
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Form
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Powder

Safety glasses

with side-shields

conforming to

EN166.[3]

Handle with

gloves. Gloves

must be

inspected prior to

use. Use proper

glove removal

technique

(without touching

glove's outer

surface) to avoid

skin contact.

Dispose of

contaminated

gloves after use

in accordance

with applicable

laws and good

laboratory

practices. Wash

and dry hands.[1]

[3]

Laboratory coat.

For nuisance

exposures use

type P95 (US) or

type P1 (EU EN

143) particle

respirator. For

higher level

protection use

type OV/AG/P99

(US) or type

ABEK-P2 (EU

EN 143)

respirator

cartridges. Use

respirators and

components

tested and

approved under

appropriate

government

standards such

as NIOSH (US)

or CEN (EU).

Solution in

Chloroform

Face shield and

safety glasses.

Use equipment

for eye protection

tested and

approved under

appropriate

government

standards such

as NIOSH (US)

Handle with

gloves. Gloves

must be

inspected prior to

use. Use proper

glove removal

technique

(without touching

glove's outer

surface) to avoid

skin contact with

Complete suit

protecting

against

chemicals. The

type of protective

equipment must

be selected

according to the

concentration

and amount of

the dangerous

Where risk

assessment

shows air-

purifying

respirators are

appropriate use

a full-face

respirator with

multi-purpose

combination (US)

or type ABEK
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or EN 166(EU).

[1]

this product.

Dispose of

contaminated

gloves after use

in accordance

with applicable

laws and good

laboratory

practices. Wash

and dry hands.[1]

substance at the

specific

workplace.[1]

(EN 14387)

respirator

cartridges as a

backup to

engineering

controls. If the

respirator is the

sole means of

protection, use a

full-face supplied

air respirator.

Use respirators

and components

tested and

approved under

appropriate

government

standards such

as NIOSH (US)

or CEN (EU).[1]

Experimental Protocol: Safe Handling and Disposal
of DPyPE
This protocol provides a step-by-step guide for the safe handling of DPyPE in a laboratory

setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the chloroform solution.

Ensure that a safety shower and eyewash station are readily accessible.

Remove all sources of ignition.

2. Personal Protective Equipment (PPE) Donning:
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Don the appropriate PPE as specified in the table above based on the form of DPyPE being

handled.

3. Handling DPyPE Powder:

Avoid dust formation.[3]

If weighing the powder, do so in a fume hood or a balance enclosure.

Use appropriate tools (e.g., spatula) to handle the powder.

If creating a solution, slowly add the powder to the solvent to avoid splashing.

4. Handling DPyPE in Chloroform Solution:

Avoid breathing vapors, mist, or gas.[1][3]

Use a calibrated pipette or syringe for transferring the solution.

Keep the container tightly closed when not in use.[1]

5. In Case of a Spill:

For the powder, sweep up and shovel. Keep in suitable, closed containers for disposal.[3]

For the chloroform solution, wear respiratory protection. Evacuate personnel to a safe area.

Prevent further leakage or spillage if safe to do so. Absorb with an inert absorbent material

and dispose of as hazardous waste.[1]

Ventilate the area and wash the spill site after material pickup is complete.

6. First Aid Measures:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[3]

In case of skin contact: Wash off with soap and plenty of water.[3]

In case of eye contact: Flush eyes with water as a precaution.[3]
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If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.[3]

In all cases of exposure, seek medical advice.

7. Waste Disposal:

Dispose of DPyPE waste and contaminated materials in accordance with local, state, and

federal regulations.

DPyPE powder, if uncontaminated, can be disposed of as regular chemical waste.

DPyPE in chloroform solution and any materials contaminated with it must be disposed of as

hazardous waste.

Do not allow the product to enter drains.[2]

Workflow for Safe Handling and Disposal of DPyPE
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Workflow for Safe Handling and Disposal of DPyPE

1. Preparation

2. Handling

3. Cleanup & Disposal

Prepare work area
(Fume hood)

Don appropriate PPE

Weigh DPyPE Powder
(if applicable)

Proceed to handling

Prepare Solution
(if applicable)

Handle DPyPE Solution

Dispose of Waste
(Hazardous/Non-hazardous)

After use

Spill Cleanup
(if necessary)

Decontaminate Work Area

Remove PPE

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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